![molecular formula C25H28N4O3 B2961274 1-(8-(2-((2,4-Dimethylphenyl)amino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide CAS No. 921785-54-8](/img/structure/B2961274.png)
1-(8-(2-((2,4-Dimethylphenyl)amino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide
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Description
1-(8-(2-((2,4-Dimethylphenyl)amino)-2-oxoethoxy)quinolin-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H28N4O3 and its molecular weight is 432.524. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Cytotoxic Activity
A study detailed the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, highlighting their potent cytotoxic properties against various cancer cell lines. This includes findings on compounds with IC(50) values less than 10 nM, indicating high potency as cytotoxins, with some derivatives proving curative in mouse models for colon tumors at specific doses (Deady et al., 2003).
Antimicrobial Activity
Another research effort synthesized and evaluated N-[2-(5-bromothiophen-2-yl)-2-oxoethyl] and N-[(2-5-bromothiophen-2-yl)-2-oximinoethyl] derivatives of piperazinyl quinolones for their antimicrobial activity. These compounds showed notable activity against both Gram-positive and Gram-negative bacteria, with some derivatives outperforming reference drugs like ciprofloxacin and norfloxacin (Foroumadi et al., 2005).
Novel Antimicrobial and Antitumor Agents
Research on s-Triazine-Based Thiazolidinones synthesized from quinolin-2-ones revealed compounds with significant antimicrobial activity against a range of bacteria and fungi. This study underscores the potential of these compounds in developing new antimicrobial agents (Patel et al., 2012).
Polyamides with Biological Applications
Studies on the synthesis of polyamides containing uracil and adenine, as well as those containing theophylline and thymine, explore the creation of novel polymers with potential biological applications. These polyamides, derived from biochemical precursors, exhibit solubility in water and could have implications in biotechnology and medicine (Hattori & Kinoshita, 1979a), (Hattori & Kinoshita, 1979b).
Synthesis and Biological Activities of Novel Arylazothiazole Dyes
The synthesis of novel arylazothiazole dyes incorporating selenium and their application for dyeing polyester fibers were investigated, demonstrating high efficiency based on in vitro screening for antioxidant, antitumor, and antimicrobial activities. This research indicates the potential use of colored polyester fibers as sterile and/or biologically active fabrics in various life applications (Khalifa et al., 2015).
properties
IUPAC Name |
1-[8-[2-(2,4-dimethylanilino)-2-oxoethoxy]quinolin-2-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N4O3/c1-16-6-8-20(17(2)14-16)27-23(30)15-32-21-5-3-4-18-7-9-22(28-24(18)21)29-12-10-19(11-13-29)25(26)31/h3-9,14,19H,10-13,15H2,1-2H3,(H2,26,31)(H,27,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXIRDMWHNOJJGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCC(CC4)C(=O)N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.